molecular formula C₃₄H₅₀O₄ B1151011 3-O-Benzoyl 16,26-Dihydroxy Cholesterol

3-O-Benzoyl 16,26-Dihydroxy Cholesterol

Cat. No.: B1151011
M. Wt: 522.76
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-O-Benzoyl 16,26-Dihydroxy Cholesterol (CAS: referenced in TRC B208205) is a sterol derivative structurally modified from cholesterol. Its key features include:

  • A benzoyl ester at the 3-hydroxy position of the cholesterol backbone.
  • Hydroxyl groups at positions 16 and 26, which are further substituted with mesyl (methylsulfonyl) and trityl (triphenylmethyl) protecting groups in its synthetic form (TRC B208205) .
  • Molecular formula: C47H62O5S (estimated based on substituents).

This compound is synthesized for research purposes, likely to study sterol metabolism, membrane interactions, or bioactive properties. Its functionalization at positions 3, 16, and 26 distinguishes it from natural cholesterol and other hydroxylated sterols.

Properties

Molecular Formula

C₃₄H₅₀O₄

Molecular Weight

522.76

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares 3-O-Benzoyl 16,26-Dihydroxy Cholesterol with structurally related sterols and derivatives:

Compound Substituents Key Features Biological Activity Reference
3-O-Benzoyl 16,26-Dihydroxy Cholesterol - 3-O-Benzoyl
- 16-OH (mesyl-protected)
- 26-OH (trityl-protected)
Synthetic derivative; enhanced lipophilicity due to benzoyl and trityl groups. Not explicitly reported; inferred stability for biochemical studies.
4,13,7a-Dihydroxy Cholesterol - 4-OH
- 13-OH
- 7a-OH
Natural/synthetic sterol; multiple hydroxyls enable hydrogen bonding. Precursor for keto-derivatives with potential antimicrobial activity.
3b,12a-Dihydroxy-5a-Cholanoic Acid - 3b-OH
- 12a-OH
Bile acid; critical for lipid digestion and cholesterol regulation. Regulates cholesterol homeostasis and gut microbiota.
2,4-Dihydroxyaryl-Substituted Sterols - 2-OH
- 4-OH
Synthetic analogs with varied hydroxyl positions. Poor antibacterial activity against B. subtilis and C. albicans.
3,4-Dihydroxy Derivatives - 3-OH
- 4-OH
Adjacent dihydroxy groups facilitate hydrogen bonding. High antimicrobial activity against B. subtilis.

Impact of Substituent Position on Bioactivity

  • Adjacent Dihydroxy Groups: Compounds like 3,4-dihydroxy derivatives exhibit superior antimicrobial activity due to intramolecular hydrogen bonding, enhancing target binding .
  • Benzoyl vs. Methoxy/Chloro Groups : The 3-O-benzoyl group increases lipophilicity compared to methoxy or chloro substituents, which may improve membrane permeability but reduce solubility .
  • Hydroxyl Protection : The mesyl and trityl groups in 3-O-Benzoyl 16,26-Dihydroxy Cholesterol likely stabilize the compound during synthesis but may require deprotection for bioactive studies .

Research Implications and Gaps

  • Antidiabetic Potential: Evidence suggests dihydroxy compounds (e.g., benzodioxan hydrazones) show antidiabetic activity . While untested, the target compound’s dihydroxy groups may warrant similar investigations.
  • Antimicrobial Activity : The 3,4-dihydroxy configuration’s efficacy against B. subtilis highlights the importance of substitution geometry . Comparative studies could determine if the 16,26-dihydroxy arrangement offers unique advantages.
  • Antioxidant Properties: Dihydroxy xanthones outperform Trolox in radical scavenging .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.